Cas no 26575-93-9 (Alisol C 23-acetate)

• Product Name: Alisol C 23-acetate
• CAS No: 26575-93-9
• Molecular Formula: C₃₂H₄₈O₆
• Molecular Weight: 528.7199
• CID: 837762

Alisol C 23-acetate Properties

Names and Identifiers

• Alisol C monoacetate
• 23-Acetyl alisol C
• Alisol C-monoacetat
• 23-Acetyl-alisol-C
• 23-O-Acetylalisol C
• Alisol C 23-monoacetate
• ALISOL C ACETATE
• Alisol C-23-acetate
• Alisol-C 23-acetate
• Alisol C 23-acetate
• Alisol C (23-acetate)
• Alisol C 23-acetate;
• Alisol C 23-monoacetate,
• Y0025

• InChIKey： KOOCQNIPRJEMDH-QSKXMHMESA-N
• Inchi： 1S/C32H48O6/c1-17(14-22(37-18(2)33)27-29(5,6)38-27)25-19-15-20(34)26-30(7)12-11-24(36)28(3,4)23(30)10-13-31(26,8)32(19,9)16-21(25)35/h17,20,22-23,26-27,34H,10-16H2,1-9H3/t17-,20+,22+,23+,26+,27-,30+,31+,32+/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C2=C([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]3([H])C(C([H])([H])[H])(C([H])([H])[H])O3)OC(C([H])([H])[H])=O)C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]21[H])=O)=O

Computed Properties

• Exact Mass: 528.345089g/mol
• Surface Charge: 0
• XLogP3: 4.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 528.345089g/mol
• Monoisotopic Mass: 528.345089g/mol
• Topological Polar Surface Area: 93.2Ų
• Heavy Atom Count: 38
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 528.7

Experimental Properties

• LogP: 5.58990
• PSA: 93.20000
• Color/Form: Powder
• Density: 1.15

Related Categories

• Triterpenoids